molecular formula C10H9FO3 B8708544 Methyl 3-(4-fluorophenyl)-2-oxopropanoate

Methyl 3-(4-fluorophenyl)-2-oxopropanoate

Cat. No. B8708544
M. Wt: 196.17 g/mol
InChI Key: VYQRDWYQPOPUDF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 3-(4-fluorophenyl)-2-oxopropanoate is a useful research compound. Its molecular formula is C10H9FO3 and its molecular weight is 196.17 g/mol. The purity is usually 95%.
BenchChem offers high-quality Methyl 3-(4-fluorophenyl)-2-oxopropanoate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Methyl 3-(4-fluorophenyl)-2-oxopropanoate including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C10H9FO3

Molecular Weight

196.17 g/mol

IUPAC Name

methyl 3-(4-fluorophenyl)-2-oxopropanoate

InChI

InChI=1S/C10H9FO3/c1-14-10(13)9(12)6-7-2-4-8(11)5-3-7/h2-5H,6H2,1H3

InChI Key

VYQRDWYQPOPUDF-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C(=O)CC1=CC=C(C=C1)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of p-toluidine (119.4 g) in conc. aqueous HCl (575 ml) was added a solution of NaNO2 (84.6 g) in water (500 ml) at 0°-5° C. during 1.5 h. The reaction mixture was added in one portion to a mixture of methyl 2-(4-fluorobenzyl)-3-oxobutanoate (250 g), KOH (220 g), water (0.5 l), ethanol (1.25 l) and ice (2 kg) under stirring. After reaction for 2 h at room temperature the reaction mixture was extracted with diethyl ether (2×2 l). The combined organic phases were washed with water (3 l) and dried (Na2SO4). Evaporation of the solvents afforded the crude 4-tolylhydrazone of methyl 2-oxo-3-(4-fluorophenyl)-propanoate (330 g), which was used without further purification.
Quantity
119.4 g
Type
reactant
Reaction Step One
Name
Quantity
84.6 g
Type
reactant
Reaction Step One
Name
Quantity
575 mL
Type
solvent
Reaction Step One
Name
Quantity
500 mL
Type
solvent
Reaction Step One
Quantity
250 g
Type
reactant
Reaction Step Two
Name
Quantity
220 g
Type
reactant
Reaction Step Two
[Compound]
Name
ice
Quantity
2 kg
Type
reactant
Reaction Step Two
Name
Quantity
0.5 L
Type
solvent
Reaction Step Two
Quantity
1.25 L
Type
solvent
Reaction Step Two

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